Cas no 2171953-16-3 (3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid)

• Product Name: 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid
• CAS No: 2171953-16-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6310071
• PubChem ID: 165809510
• Update Time: 2025-05-21

3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1490974
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid
• 2171953-16-3

• Inchi： 1S/C26H30N2O5/c1-2-17(14-24(30)31)27-23(29)15-26(12-7-13-26)28-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FPGXIAZZGVURFF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(CC(=O)O)CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid

Comprehensive Overview of 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid (CAS No. 2171953-16-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid (CAS No. 2171953-16-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. Researchers and industry professionals are increasingly searching for information on its properties, synthesis methods, and potential applications, reflecting its growing importance in modern science.

The compound's Fmoc-protected cyclobutyl moiety and pentanoic acid backbone make it a valuable building block in solid-phase peptide synthesis (SPPS). Its unique structure allows for efficient coupling reactions, enabling the creation of novel peptides with enhanced stability and bioactivity. As the demand for peptide-based therapeutics rises, driven by advancements in personalized medicine and targeted drug delivery, 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid is gaining traction in both academic and industrial settings.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for a wide range of synthetic applications. Additionally, its Fmoc group provides excellent protection for the amino functionality, ensuring high yields during peptide elongation steps. These properties align with the current trend toward optimizing synthetic protocols for cost-effective and scalable production.

Another hot topic in the scientific community is the role of cyclobutyl-containing compounds in medicinal chemistry. The cyclobutyl ring in 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid contributes to conformational rigidity, which can enhance binding affinity and metabolic stability in drug candidates. This feature is particularly relevant in the development of protease inhibitors and GPCR-targeted therapies, areas that have seen exponential growth in recent years.

From an SEO perspective, keywords such as "Fmoc-protected amino acids," "peptide synthesis reagents," and "CAS 2171953-16-3 applications" are highly searched, reflecting user intent for detailed technical information. This compound's compatibility with automated peptide synthesizers and its role in producing high-purity peptides further underscore its relevance in cutting-edge research. As the pharmaceutical industry continues to explore novel drug modalities, the demand for specialized building blocks like this compound is expected to rise.

In conclusion, 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}pentanoic acid represents a critical tool in modern chemical biology. Its structural features, synthetic utility, and alignment with current research trends make it a subject of ongoing investigation. By addressing common queries and highlighting its applications, this overview aims to provide a valuable resource for scientists and industry professionals seeking to leverage its potential in their work.